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Compound of Interest

Compound Name: Disodium azelate

Cat. No.: B166650

An In-depth Technical Guide to the Physicochemical Properties of Disodium Azelate

Introduction

Disodium azelate, the disodium salt of azelaic acid, is a dicarboxylic acid salt with increasing
importance in cosmetics, pharmaceuticals, and industrial applications.[1][2] Its enhanced water
solubility compared to its parent acid, azelaic acid, makes it a versatile ingredient in various
formulations.[3][4] This document provides a comprehensive overview of the core
physicochemical properties of disodium azelate, detailed experimental protocols for its
synthesis and analysis, and visualizations of its biochemical interactions and experimental
workflows. This guide is intended for researchers, scientists, and drug development
professionals.

Physicochemical Properties

Disodium azelate is typically a white to pale yellow crystalline powder.[1][3][5] It is the product
of the neutralization of azelaic acid with a sodium base, such as sodium hydroxide.[3] This
conversion to a salt form significantly alters its physical properties, most notably increasing its
solubility in aqueous solutions.[3][4]

Quantitative Physicochemical Data

The following tables summarize the key quantitative properties of disodium azelate and its
parent compound, azelaic acid, for comparison.
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Identifier Value

IUPAC Name disodium;nonanedioate[6]

CAS Number 17265-13-3[2][6][7], 132499-85-5[3][6]
Molecular Formula CoH14Na204[5][6][8]

Molecular Weight 232.18 g/mol [3][6]

White to pale yellow crystalline powder[1][3];
Appearance S _
Monoclinic prismatic needles[5]

Table 1: General Chemical Identifiers and Properties of Disodium Azelate.

Property Value Conditions

Water Solubility High; ~180 g/L[3][4] Standard conditions

Soluble in ethanol.[5] Slightly

Solubility in other solvents soluble in ethyl ether, benzene, Standard conditions
DMSO.[5]

LogP (Octanol/Water Partition )

o -0.78310[9] Estimated

Coefficient)

pKa (of parent azelaic acid) pKai = 4.55, pKaz = 5.50[3][4] N/A

Topological Polar Surface Area
80.3 A7[1][6] N/A

(TPSA)

Table 2: Solubility and Partitioning Characteristics of Disodium Azelate.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of disodium azelate are crucial for
reproducible research and development.

Protocol 1: Synthesis of Disodium Azelate

This protocol describes the laboratory-scale synthesis of disodium azelate from azelaic acid.
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Objective: To synthesize disodium azelate via neutralization of azelaic acid.

Materials:

e Azelaic acid (CoH1604)

e Sodium hydroxide (NaOH)

e Deionized water

e Heating mantle with magnetic stirrer

e pH meter

 Rotary evaporator

Procedure:

» Dissolution: Dissolve a known quantity of azelaic acid in deionized water. Heating the
mixture to 50-60°C can facilitate dissolution.[3]

o Neutralization: Prepare a standardized aqueous solution of sodium hydroxide. Incrementally
add the NaOH solution to the azelaic acid solution while continuously monitoring the pH.[3]

e pH Adjustment: Continue adding the sodium hydroxide solution until the pH of the mixture
stabilizes between 7.0 and 7.5, indicating the complete neutralization of both carboxylic acid
groups.[3]

« |solation: The resulting aqueous solution of disodium azelate is then concentrated by
removing the water, typically under reduced pressure using a rotary evaporator.[3]

o Crystallization and Drying: The concentrated solution is allowed to cool, promoting the
crystallization of disodium azelate. The resulting white crystalline solid is then collected and
dried under a vacuum to remove any residual moisture.[3]
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Workflow for the Synthesis of Disodium Azelate
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Caption: A flowchart illustrating the key steps in the synthesis of disodium azelate.
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Protocol 2: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

Due to the low volatility of dicarboxylic acids, a derivatization step is required for GC-MS
analysis. This protocol is adapted for azelaic acid, the precursor to disodium azelate.

Objective: To quantify azelaic acid content in a sample using GC-MS following derivatization.

Materials:

Sample containing azelaic acid/disodium azelate

Ethanol

Sulfuric acid (as catalyst)

Saturated sodium bicarbonate solution

GC-MS system with a suitable column (e.g., HP-5ms)
Procedure:

o Sample Preparation: Accurately weigh the sample and dissolve it in a suitable solvent. If
starting with disodium azelate, acidify the solution to convert it to azelaic acid, followed by
extraction into an organic solvent.

» Derivatization: Transfer the sample to a reaction vial. Add ethanol and a catalytic amount of
sulfuric acid. Allow the reaction to proceed at room temperature for approximately 10
minutes to form diethyl azelate.[10]

 Purification: Neutralize the reaction mixture with a saturated sodium bicarbonate solution to
remove excess acid.[11] Extract the diethyl azelate into an appropriate organic solvent.

e GC-MS Analysis:

o Injection: Inject an aliquot of the purified derivative solution into the GC-MS.
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o Separation: Utilize a temperature program to separate the components on the column. A
typical program might be: hold at 80°C for 2 minutes, then ramp to 250°C at a rate of
20°C/min, and hold for 6 minutes.[10]

o Detection: Use a mass spectrometer in electron ionization (ElI) mode to detect and identify
the diethyl azelate peak based on its retention time and mass spectrum.[10]

o Quantification: Prepare a calibration curve using standards of known azelaic acid
concentrations that have undergone the same derivatization procedure. Quantify the amount
of azelaic acid in the original sample by comparing its peak area to the calibration curve.[10]
[11]

Biochemical Pathways and Logical Relationships

Azelaic acid, the active form of disodium azelate in biological systems, is known to interact
with several enzymatic pathways.

Inhibition of Tyrosinase in Melanin Synthesis

Azelaic acid is a well-documented competitive inhibitor of tyrosinase, a key enzyme in the
synthesis of melanin.[3] This inhibitory action makes it effective in the treatment of
hyperpigmentation disorders.[3] It is also known to inhibit thioredoxin reductase, which plays a

role in regulating tyrosinase.[3]
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Simplified Pathway of Tyrosinase Inhibition by Azelaic Acid

Azelaic Acid
(from Disodium Azelate)

ompetitive
Inhibition

( Tyrosinase )

ydroxylation

L-DOPA

Oxidation

(Dopaquinone)

urther Steps

Melanin

Click to download full resolution via product page

Caption: Azelaic acid competitively inhibits the enzyme tyrosinase, disrupting melanin
production.
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Relationship Between Azelaic Acid and Disodium

Azelate
The utility of disodium azelate often stems from its relationship with azelaic acid. The salt form
provides formulation advantages (e.g., solubility), while the acid form is typically the biologically

active molecule. The equilibrium between these species is pH-dependent.[4]
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Caption: The pH-dependent equilibrium between azelaic acid and its more soluble salt forms.

Applications in Research and Drug Development

Disodium azelate and its parent acid are utilized in various fields:

Dermatology: As an anti-acne agent and for treating inflammatory skin conditions like
rosacea and hyperpigmentation.[1]

o Cosmetics: Used as a viscosity controlling agent, emulsifier, and skin conditioning agent.[3]
[12]

« Industrial Applications: Employed as a corrosion inhibitor, a thickener in lithium complex
greases, and as a lubricant.[1][3]

o Biochemical Research: Serves as a competitive inhibitor for various oxidoreductases and
targets mitochondrial function to inhibit DNA synthesis.[3] It also acts as a hydrotrope,
enhancing the solubility of other substances in water.[1][3]

Conclusion

Disodium azelate presents a significant advantage over azelaic acid in formulations where
agueous solubility is paramount. Its well-characterized physicochemical properties, coupled
with established methods for its synthesis and analysis, make it a valuable compound for
researchers and drug development professionals. Understanding its relationship with the
biologically active azelaic acid and its specific enzymatic interactions is key to leveraging its full
potential in therapeutic and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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